Cas no 67-68-5 (Dimethyl sulfoxide)

• Product name: Dimethyl sulfoxide
• CAS No: 67-68-5
• MF: C₂H₆OS
• MW: 78.1334
• MDL: MFCD00002089
• CID: 33869
• PubChem ID: 24885165

Dimethyl sulfoxide Chemical and Physical Properties

Names and Identifiers

• Methyl sulfoxide
• Dimethyl sulfoxide, USP Grade DMSO, USP Grade
• DMSO~Methyl sulphoxide
• methyl sulfoxide B&amp
• dimethyl sulfoxide hybri-max sterile*filtered
• dimethyl sulfoxide plant cell culture*tested
• Dimethyl sulfoxide, sterile filtered DMSO, sterile filtered
• Diemthyl Sulfoxide
• Dimethyl Sulfoxide BP
• Dimethyl sulphoxide
• DMSO
• Dimethyl sulfoxide
• Dimethylsulfoxide Sulfinylbis
• (Methylsulfinyl)methane
• Dimethyl Sulfoxide [for Spectrophotometry]
• DMSO, sterile filtered
• Methylsulfoxide, Comet assay grade
• DMSO - DIMETHYL SULFOXIDE
• DIMETHYL SULFOXIDE (DMSO)
• D2650
• Dimethyl Sulfoxide [for Liquid Paraffin Test]
• Degassed and low oxygen dimethyl sulfoxide
• Dimethyl sulfoxide ZerO2®
• Sulfoxide
• Sulfinylbis (methane)
• 二甲基亚砜
• Dimethyl sulfoxide(DMSO)
• Dimethylsulfoxide
• Dimethyl Slfoxide
• Methylsulfinylmethane
• Methane, sulfinylbis-
• Demsodrox
• Demasorb
• Dimexide
• Demavet
• Domoso
• Dromisol
• Syntexan
• Somipront
• Infiltrina
• Durasorb
• Hyadur
• Dolicur
• Demeso
• Deltan
• sulfinylbismethane
• Dimethyl sulfur oxide
• Dermasorb
• Kemsol
• Dipirartril-tropico
• Topsym
• Doligur
• Gamasol 90
• Sclerosol
• Sulfinylbis(methane)
• Dimethylsulfoxid
• Dimethylsulfoxyde
• Rimso 50
• Dimethylsulphoxide
• Caswell No. 381
• SQ 9453
• Dimetil sulfoxido
• Acetonitrile
• Dimethyl sulfoxide 99.7%, SuperDry, Water≤50 ppm (by K.F.)
• Dimethyl sulfoxide 99.7%, SuperDry, with molecular sieves ,Water≤50 ppm (by K.F.)
• Thionyl chloride

• MDL： MFCD00002089
• Inchi： 1S/C2H6OS/c1-4(2)3/h1-2H3
• InChI Key： IAZDPXIOMUYVGZ-UHFFFAOYSA-N
• SMILES： S(C([H])([H])[H])(C([H])([H])[H])=O
• BRN： 506008

Computed Properties

• Exact Mass: 78.013936g/mol
• Surface Charge: 0
• XLogP3: -0.6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 78.013936g/mol
• Monoisotopic Mass: 78.013936g/mol
• Topological Polar Surface Area: 36.3Ų
• Heavy Atom Count: 4
• Complexity: 29
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Odor: Slightly sulfurous odor
• Vapor Density: 2.71 (NTP, 1992) (Relative to Air)
• LogKoa: 4.96 (Octanol-Air partition coefficient)
• Henrys Law Constant: 1.51e-09 atm-m3/mole
• Atmospheric OH Rate Constant: 6.20e-11 cm3/molecule*sec
• Autoignition Temperature: 419 °F (USCG, 1999)
• Temperature: When heated to decomposition it emits toxic fumes of /sulfur oxides/.
• Viscosity: 2.47cP at 20 °C
• Heat of Combustion: -10,890 Btu/lb = -6050 Cal/g
• Heat of Vaporization: 47.3 kJ/mol at 70 °C
• Dissociation Constants: pKa = 35.1
• Taste: Slightly bitter taste with sweet after-taste
• Color/Form: Colorless viscous transparent oily liquid or crystal
• Density: 1.10 g/mL(lit.)
• Melting Point: 16-19 °C (lit.)
• Boiling Point: 189 °C(lit.)
• Flash Point: Fahrenheit: 188.6 ° f < br / > Celsius: 87 ° C < br / >
• Refractive Index: n20/D 1.479(lit.)
• Solubility: H2O: miscible (completely)
• Water Partition Coefficient: Soluble in water, methanol, acetone, ether, benzene, chloroform.
• Stability/Shelf Life: Stable. Incompatible with a very wide range of materials, including acid chlorides, strong acids, strong oxidizing agents, strong reducing agents, phosphorus halides, moisture, copper wool + trichloroacetic acid. Reacts violently with a number of materials - consult a full data sheet before use. Hygroscopic.
• PSA: 36.28000
• LogP: 0.86040
• Vapor Pressure: 0.42 mmHg ( 20 °C)
• FEMA: 3875 | METHYLSULFINYLMETHANE
• Relative Polarity: 0.444
• Freezing Point: 18.4℃
• Sensitiveness: Hygroscopic
• Merck: 3259
• pka: 35(at 25℃)
• Solubility: It can be mixed with water in any proportion, and can dissolve general organic solvents except petroleum ether

Dimethyl sulfoxide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Darning
• Hazard Statement： H227
• Warning Statement： P210,P280,P370+P378,P403+P325,P501
• Hazardous Material transportation number：NA 1993 / PGIII
• WGK Germany：1
• Hazard Category Code： R36/37/38
• Safety Instruction： S24/25-S37/39-S26
• FLUKA BRAND F CODES：3
• RTECS：PV6210000
• Hazardous Material Identification：
• Storage Condition：room temp
• Explosive Limit：1.8-63.0%(V)
• TSCA：Yes
• Toxicity：LD50 orally in rats: 17.9 ml/kg (Bartsch)
• Risk Phrases：R36/37/38

Dimethyl sulfoxide Customs Data

• Customs Data：

  China Customs Code:

  29309070

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfoxides Sulfoxides
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfoxides
• Solvents and Organic Chemicals Organic Compounds
• Solvents and Organic Chemicals Organic Solvents

Additional information on Dimethyl sulfoxide

Dimethyl Sulfoxide (67-68-5) in Biomedical Research: Key Applications and Advancements

Dimethyl sulfoxide (DMSO, CAS 67-68-5) is a pivotal solvent in biomedical research due to its unique polar aprotic properties and cell membrane permeability. Recent studies highlight its role in cryopreservation, where it prevents ice crystal formation in biological samples, enhancing the viability of stem cells and vaccines. Its ability to dissolve both polar and non-polar compounds makes it indispensable in drug formulation, particularly for hydrophobic APIs like anticancer agents. Researchers also leverage DMSO's anti-inflammatory effects in preclinical models for neurodegenerative diseases, though its concentration-dependent cytotoxicity requires careful optimization. The compound's transdermal delivery enhancement is another hot topic, with ongoing trials exploring its synergy with biologics for targeted therapies.

Safety and Toxicity Profile of Dimethyl Sulfoxide (67-68-5) in Pharmaceutical Development

While DMSO (67-68-5) is FDA-approved for intravesical use in interstitial cystitis, its systemic safety thresholds remain debated. Pharmacokinetic studies indicate rapid absorption and metabolism to dimethyl sulfide (responsible for its characteristic garlic odor), but high concentrations (>10%) may cause hemolysis or neurotoxicity. Current quality control standards emphasize USP/EP-grade purity to avoid contaminants like dimethyl sulfone. Notably, DMSO's solvent-drug interactions can alter API stability—a critical consideration for mRNA vaccine formulations. Emerging alternatives like hydrophilic ionic liquids are being explored, though none yet match DMSO's cost-efficacy balance in large-scale bioproduction.

Dimethyl Sulfoxide (67-68-5) as a Cryoprotectant: Revolutionizing Cell Therapy Storage

The cryoprotective efficacy of DMSO (67-68-5) underpins modern cell-based therapies, including CAR-T treatments and allogeneic transplants. By reducing freezing-induced osmotic shock, it maintains >90% post-thaw viability in hematopoietic stem cells (HSCs). However, recent clinical reports link residual DMSO to adverse events like hypertension in recipients, spurring demand for low-DMSO protocols. Innovations like trehalose-DMSO hybrid solutions show promise in reducing DMSO content while preserving function. The compound's role in organ preservation is also gaining traction, with lung transplant studies demonstrating improved graft survival at 50% lower concentrations.

Future Trends: DMSO (67-68-5) in Precision Medicine and Drug Delivery Systems

Advancements in nanocarrier technology are redefining DMSO's utility, particularly in tumor-targeted delivery. Its combination with PEGylated liposomes enhances doxorubicin penetration in solid tumors while minimizing systemic exposure. Another frontier is gene therapy, where DMSO's endosomal escape properties improve CRISPR-Cas9 ribonucleoprotein transfection efficiency by 40-60%. Sustainable production methods for 67-68-5, including biomass-derived synthesis, align with the pharmaceutical industry's green chemistry goals. As personalized medicine evolves, DMSO's adaptability to patient-specific formulations ensures its enduring relevance.